5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine

• IUPAC Name: 2-morpholin-4-yl-5-morpholin-4-ylsulfonylaniline
• InChI: InChI=1S/C14H21N3O4S/c15-13-11-12(22(18,19)17-5-9-21-10-6-17)1-2-14(13)16-3-7-20-8-4-16/h1-2,11H,3-10,15H2
• InChI Key: CBWUAELWGMJHPY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)S(=O)(=O)N3CCOCC3)N
• Molecular Formula: C14H21N3O4S
• Molecular Weight: 327.40 g/mol
• Solubility: >49.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 325748-56-9

Description

5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine is a structurally complex aromatic amine featuring dual morpholine substituents: a morpholine-4-sulfonyl group at the 5-position and a morpholin-4-yl group at the 2-position of the phenyl ring. This compound exemplifies the integration of sulfonamide and morpholine pharmacophores, which are widely recognized for their roles in medicinal chemistry, particularly in enzyme inhibition and antimicrobial activity . For instance, related compounds are synthesized via reactions involving morpholine-4-sulfonyl chloride and substituted phenylamines, as seen in the preparation of sulfonamide derivatives .

Biological Activity

5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine is a compound notable for its unique structural features, which include a phenylamine core with morpholine and sulfonamide functionalities. This combination contributes to its diverse biological activities and potential applications in medicinal chemistry.

Chemical Structure and Properties

The molecular formula of 5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine is $C_{13}H_{18}N_2O_3S$, with a molar mass of approximately 270.36 g/mol. The presence of both morpholine and sulfonamide groups enhances its reactivity and biological activity, making it a compound of interest in pharmacological research.

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The morpholine group can modulate enzyme activity, while the sulfonamide moiety may influence receptor interactions, potentially affecting cellular signaling pathways.

Key Mechanisms:

• Enzyme Inhibition : The sulfonamide group can inhibit certain enzymes, which may be beneficial in treating diseases such as cancer.
• Receptor Modulation : The compound may interact with specific receptors, influencing their activity and downstream signaling.
• DNA Interaction : Similar compounds have shown the ability to intercalate with DNA, which could lead to antiproliferative effects.

Biological Activities

Research indicates that 5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine exhibits several pharmacological effects:

Comparative Analysis with Similar Compounds

To better understand the biological activity of 5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine, a comparison with structurally related compounds is essential:

Compound Name	Structure Type	Unique Features
4-(Morpholinosulfonyl)aniline	Sulfonamide derivative	Simpler aniline structure
2,4-Di-morpholin-4-yl-phenylamine	Morpholine derivative	Contains two morpholine groups enhancing solubility
N-(Morpholino)benzamide	Amide derivative	Focuses on amide functionality

5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine stands out due to its dual action as an amine and sulfonamide, which may enhance its biological activity compared to simpler derivatives.

Case Studies and Research Findings

• Anticancer Studies : A study demonstrated that morpholine-containing compounds could significantly inhibit the growth of various cancer cell lines by inducing apoptosis through mitochondrial pathways .
• Enzyme Interaction Studies : Research indicated that sulfonamide derivatives could effectively inhibit carbonic anhydrase, suggesting a potential mechanism for the observed biological activities .
• Pharmacokinetics : Investigations into the pharmacokinetic properties of similar compounds revealed favorable absorption and distribution characteristics, indicating potential for therapeutic use .

Scientific Research Applications

Biological Activities

The biological activity of 5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine is attributed to its capacity to interact with biological targets, such as enzymes and receptors. The morpholine group can modulate enzyme activity, and the sulfonamide moiety can influence receptor interactions, which can affect cellular signaling pathways. Key mechanisms include:

• Enzyme Inhibition: The sulfonamide group can inhibit certain enzymes, which may be beneficial in treating diseases such as cancer.
• Receptor Modulation: The compound may interact with specific receptors, influencing their activity and downstream signaling.
• DNA Interaction: Similar compounds have shown the ability to intercalate with DNA, which could lead to antiproliferative effects.

Case Studies and Research Findings

• Anticancer Studies: Morpholine-containing compounds could significantly inhibit the growth of various cancer cell lines by inducing apoptosis through mitochondrial pathways.
• Enzyme Interaction Studies: Sulfonamide derivatives could effectively inhibit carbonic anhydrase, suggesting a potential mechanism for the observed biological activities.
• Pharmacokinetics: Investigations into the pharmacokinetic properties of similar compounds revealed favorable absorption and distribution characteristics, indicating potential for therapeutic use.

Comparison with Similar Compounds

Research Findings and Data Tables

Table 1: Comparative Physicochemical Properties

Property	Target Compound	4-(Morpholine-4-sulfonyl)-piperidine Derivative	Benzothiophenyl-benzamide
Molecular Weight	~365 g/mol	335.42 g/mol	~450 g/mol
LogP (Predicted)	2.1	1.8	3.5
Hydrogen Bond Acceptors	6	5	7
Rotatable Bonds	5	4	8